2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-3-yl)-acetamide
Overview
Description
2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-3-yl)-acetamide, also known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) aminotransferase. This enzyme is responsible for the breakdown of GABA, an inhibitory neurotransmitter in the brain. By inhibiting GABA aminotransferase, CPP-115 increases the levels of GABA in the brain, leading to increased inhibition of neural activity. CPP-115 has been studied for its potential therapeutic applications in a variety of neurological and psychiatric disorders.
Mechanism of Action
2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-3-yl)-acetamide works by inhibiting GABA aminotransferase, the enzyme responsible for the breakdown of GABA. By inhibiting this enzyme, this compound increases the levels of GABA in the brain, leading to increased inhibition of neural activity. This can result in a variety of effects, including anticonvulsant, anxiolytic, and antipsychotic effects.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, leading to increased inhibition of neural activity. It has also been shown to increase the levels of other neurotransmitters, including dopamine and serotonin. Additionally, this compound has been shown to have anti-inflammatory effects in the brain.
Advantages and Limitations for Lab Experiments
One advantage of 2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-3-yl)-acetamide for lab experiments is its potency and selectivity as a GABA aminotransferase inhibitor. This allows researchers to study the effects of increased GABA levels in the brain without affecting other neurotransmitter systems. However, one limitation is that this compound is not very water-soluble, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research on 2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-3-yl)-acetamide. One area of interest is its potential use in the treatment of addiction, including cocaine and alcohol addiction. Another area of interest is its potential use in the treatment of epilepsy and other seizure disorders. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential therapeutic applications in a variety of neurological and psychiatric disorders.
Scientific Research Applications
2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-3-yl)-acetamide has been studied for its potential therapeutic applications in a variety of neurological and psychiatric disorders. It has been shown to have anticonvulsant, anxiolytic, and antipsychotic effects in animal models. It has also been studied for its potential use in the treatment of addiction, including cocaine and alcohol addiction.
properties
IUPAC Name |
2-amino-N-cyclopropyl-N-(1-methylpiperidin-3-yl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21N3O/c1-13-6-2-3-10(8-13)14(9-4-5-9)11(15)7-12/h9-10H,2-8,12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FOVDHTDXRIUBJD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCC(C1)N(C2CC2)C(=O)CN |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801184629 |
Source
|
| Record name | Acetamide, 2-amino-N-cyclopropyl-N-(1-methyl-3-piperidinyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801184629 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1353962-84-1 |
Source
|
| Record name | Acetamide, 2-amino-N-cyclopropyl-N-(1-methyl-3-piperidinyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1353962-84-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Acetamide, 2-amino-N-cyclopropyl-N-(1-methyl-3-piperidinyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801184629 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(1-Acetyl-piperidin-4-yl)-cyclopropyl-amino]-acetic acid](/img/structure/B3234023.png)
![1-{3-[(2-Hydroxy-ethylamino)-methyl]-piperidin-1-yl}-ethanone](/img/structure/B3234029.png)
![[(4-Dimethylamino-cyclohexyl)-ethyl-amino]-acetic acid](/img/structure/B3234036.png)
![[(2-Bromo-pyridin-4-ylmethyl)-isopropyl-amino]-acetic acid](/img/structure/B3234049.png)
![[1-(2-Amino-acetyl)-piperidin-2-ylmethyl]-cyclopropyl-carbamic acid benzyl ester](/img/structure/B3234052.png)
![2-[(6-Chloro-pyridazin-3-ylmethyl)-isopropyl-amino]-ethanol](/img/structure/B3234073.png)
![[1-(2-Amino-acetyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid benzyl ester](/img/structure/B3234079.png)
![2-{[(2,3-Dihydro-benzo[1,4]dioxine-2-carbonyl)-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester](/img/structure/B3234087.png)
![2-Amino-N-[4-(benzyl-methyl-amino)-cyclohexyl]-acetamide](/img/structure/B3234094.png)
![[(6-Chloro-pyridazin-3-ylmethyl)-cyclopropyl-amino]-acetic acid](/img/structure/B3234098.png)
![[(1-Benzyl-pyrrolidin-3-yl)-cyclopropyl-amino]-acetic acid](/img/structure/B3234103.png)